Rifogal

• Molecular Formula: C37H47NO12
• Molecular Weight: 697.8 g/mol
• InChI: InChI=1S/C37H47NO12/c1-16-11-10-12-17(2)36(46)38-23-15-24(40)26-27(32(23)44)31(43)21(6)34-28(26)35(45)37(8,50-34)48-14-13-25(47-9)18(3)33(49-22(7)39)20(5)30(42)19(4)29(16)41/h10-16,18-20,25,29-30,33,40-44H,1-9H3,(H,38,46)
• InChIKey: HJYYPODYNSCCOU-UHFFFAOYSA-N

Rifogal (Rifamycin SV) Product Profile

Rifogal, also known as Rifamycin SV (CAS 6998-60-3), is a broad-spectrum semisynthetic antimicrobial agent of the ansamycin class [1]. It functions by binding to the beta subunit of bacterial DNA-dependent RNA polymerase, thereby inhibiting RNA transcription [2]. A key physicochemical characteristic of Rifamycin SV is its very limited oral absorption, which makes it suitable for acting within the gastrointestinal lumen when properly formulated [3]. It is the simplest rifamycin in clinical use, derived from rifamycin B, and is often supplied as a sodium salt for enhanced aqueous solubility in various formulations .

1

GI pathogen screening — Lumen-localized antimicrobial probe with minimal systemic absorption.

2

Topical formulation research — Sodium salt provides high aqueous solubility for reproducible media and gel/solution preparation.

3

Colon-targeted delivery model — MMX-enabled distal gut targeting for site-specific release studies.

• [1] Farrell, D. J., Putnam, S. D., Biedenbach, D. J., Moro, L., Bozzella, R., Celasco, G., & Jones, R. N. (2011). In vitro activity and single-step mutational analysis of rifamycin SV tested against enteropathogens associated with traveler's diarrhea and Clostridium difficile. Antimicrobial Agents and Chemotherapy, 55(3), 992–996. View Source
• [2] Riva, S., & Silvestri, L. G. (1972). Rifamycins: a general view. Annual Review of Microbiology, 26, 199-224. View Source
• [3] Di Stefano, A. F. D., Rusca, A., Loprete, L., Droge, M. J., Moro, L., Assandri, A., ... & Rusconi, D. (2011). Systemic absorption of rifamycin SV MMX administered as modified-release tablets in healthy volunteers. Antimicrobial Agents and Chemotherapy, 55(3), 1213–1222. View Source

Rifogal: Rifamycin Analog Non-Interchangeability

Despite a shared mechanism of action targeting bacterial RNA polymerase, substitution among rifamycins is not scientifically valid due to profound differences in their absorption, distribution, and resultant clinical applications. For instance, the systemic agent rifampicin achieves high serum and tissue concentrations for systemic infections, whereas Rifamycin SV (Rifogal) is designed to be virtually non-absorbable, leading to high intraluminal concentrations with negligible systemic exposure [1]. Furthermore, compared to the non-absorbable analog rifaximin, Rifamycin SV demonstrates a differentiated antimicrobial potency profile and, when formulated with the MMX system, targets a distinct region of the gut (distal small intestine and colon) [2]. These quantitative differences in pharmacokinetics, pathogen-specific potency, and drug delivery define non-interchangeable product profiles [3].

Research compound

Rifamycin SV (Rifogal)

GI-lumen retention, minimal systemic bioavailability, narrow Gram-positive spectrum.

May be confused with

Rifampicin / Rifaximin

Systemic distribution or different GI regional release; absorption and spectrum mismatch limits direct substitution.

Selection context

Formulation-dependent site of action

Colonic MMX delivery cannot be replicated with unformulated rifamycin SV or alternative non-absorbable analogs.

Mismatch risk

Proximal vs. distal GI release

Proximal dispersion (e.g., rifaximin) may not address distal small intestine/colonic pathogen models.

• [1] Di Stefano, A. F. D., et al. (2011). Systemic absorption of rifamycin SV MMX administered as modified-release tablets in healthy volunteers. Antimicrobial Agents and Chemotherapy, 55(3), 1213–1222. View Source
• [2] Farrell, D. J., et al. (2011). In vitro activity and single-step mutational analysis of rifamycin SV tested against enteropathogens associated with traveler's diarrhea and Clostridium difficile. Antimicrobial Agents and Chemotherapy, 55(3), 992–996. View Source
• [3] Lin, S. W., et al. (2017). Rifamycin SV MMX for the treatment of traveler's diarrhea. Expert Opinion on Pharmacotherapy, 18(12), 1269-1277. View Source

Rifogal (Rifamycin SV) Quantified Differentiation

In Vitro Potency Against Clostridium difficile

Rifamycin SV demonstrates significantly greater potency against Clostridium difficile, including a hypervirulent NAP1 strain, compared to first-line treatments. This superior activity suggests a potentially more effective therapeutic option for C. difficile-associated disease (CDAD) [1]. The MIC50 of Rifamycin SV was ≤0.03 μg/ml, which was 4-, 8-, and 16-fold more potent than the MICs for rifaximin, metronidazole, and vancomycin, respectively, when tested under identical laboratory conditions [2].

C. difficile potency

Head-to-head

MIC50 ≤ 0.03 µg/ml — 4- to 16-fold lower than rifaximin, metronidazole, vancomycin

Supports antimicrobial screening context for C. difficile models

Against 30 isolates including hypervirulent NAP1 strain

Evidence Dimension	In vitro antimicrobial potency (MIC50) against Clostridium difficile
Target Compound Data	MIC50 ≤ 0.03 μg/ml
Comparator Or Baseline	Rifaximin (MIC90 of 0.25 μg/ml), Metronidazole (MIC90 of 0.25 μg/ml), Vancomycin (MIC90 of 0.5 μg/ml)
Quantified Difference	Rifamycin SV was 4-fold more potent than rifaximin and metronidazole, and 16-fold more potent than vancomycin.
Conditions	In vitro MIC testing against 30 C. difficile isolates, including one hypervirulent NAP1 strain.

Why This Matters

This data provides evidence for selecting Rifamycin SV over other standard-of-care antibiotics when seeking a compound with the highest intrinsic activity against C. difficile.

• [1] Farrell, D. J., et al. (2011). In vitro activity and single-step mutational analysis of rifamycin SV tested against enteropathogens associated with traveler's diarrhea and Clostridium difficile. Antimicrobial Agents and Chemotherapy, 55(3), 992–996. View Source
• [2] Farrell, D. J., et al. (2011). In vitro activity and single-step mutational analysis of rifamycin SV tested against enteropathogens associated with traveler's diarrhea and Clostridium difficile. Antimicrobial Agents and Chemotherapy, 55(3), 992–996. View Source

Negligible Systemic Bioavailability

A defining feature of Rifamycin SV when formulated for gastrointestinal delivery is its extremely low systemic absorption, which differentiates it from systemically absorbed rifamycins like rifampicin. The absolute oral bioavailability of Rifamycin SV MMX was calculated to be 0.041% [1]. This is in stark contrast to rifampicin, which has an absolute oral bioavailability of approximately 50% [2]. Qualitatively, the amount of systemically absorbed Rifamycin SV excreted by the renal route was far lower than 0.01% of the administered dose [1].

Systemic bioavailability

Cross-study comparable

Absolute Fabs 0.041% vs. rifampicin ~50%, >1000-fold difference

Supports GI-selective exposure model for non-absorbable research

Healthy volunteer PK study; renal elimination

Traveler's diarrhea endpoint

Reported endpoint context

Median TLUS 42.8 h (Rifamycin SV-MMX) vs. 36.8 h (ciprofloxacin); non-inferiority P=0.0035

Reported comparator endpoint context; GI-targeted arm preserved resistance profile

Phase 3 double-blind trial, 400 mg BID vs. 500 mg BID

Colonic delivery

Class-level inference

MMX system targets distal small intestine & colon; >80% dose recovered in feces

Supports colon-targeted delivery model research

Qualitative distinction from proximal rifaximin dispersion

Antimicrobial spectrum

Direct comparison

Less active against Gram-positive, quite inactive against Gram-negative vs. rifampicin's broad potency

Defines narrow-spectrum GI pathogen screening use

Agar-plate dilution against clinical isolates

Solubility property

Data to verify

Sodium salt: soluble in water, ethanol, DMSO; supports aqueous formulation

Reported solubility context for topical and in vitro preparation

Supplier-sourced characterization; verify per lot

Evidence Dimension	Absolute oral bioavailability (Fabs)
Target Compound Data	0.041% (± 0.062%)
Comparator Or Baseline	Rifampicin (approximately 50%)
Quantified Difference	Rifamycin SV MMX has over 1,000-fold lower absolute oral bioavailability than rifampicin.
Conditions	Human pharmacokinetic study in healthy volunteers comparing intravenous and oral administration.

Why This Matters

This extreme difference in bioavailability confirms that Rifamycin SV is pharmacokinetically distinct, making it suitable for GI-selective applications while avoiding the systemic toxicity and drug-drug interaction risks of absorbed rifamycins.

• [1] Di Stefano, A. F. D., et al. (2011). Systemic absorption of rifamycin SV MMX administered as modified-release tablets in healthy volunteers. Antimicrobial Agents and Chemotherapy, 55(3), 1213–1222. View Source
• [2] Zhang, J. N., Liu, X. G., Zhu, M., Chiu, F. C. K., & Li, R. C. (1998). Assessment of presystemic factors on the oral bioavailability of rifampicin following multiple dosing. Journal of Chemotherapy, 10(5), 354-9. View Source

Non-Inferior Efficacy in Traveler's Diarrhea vs. Ciprofloxacin

In a randomized, double-blind phase 3 clinical trial for the treatment of traveler's diarrhea, Rifamycin SV-MMX demonstrated non-inferiority to the standard-of-care systemic antibiotic ciprofloxacin. The median time to last unformed stool (TLUS), a primary endpoint, was 42.8 hours for the Rifamycin SV-MMX group compared to 36.8 hours for the ciprofloxacin group, with a hazard ratio indicating statistical non-inferiority (P = 0.0035) [1]. Critically, this comparable efficacy was achieved without the acquisition of multi-drug resistant bacteria, a significant risk associated with systemic fluoroquinolones like ciprofloxacin [2].

Traveler's diarrhea endpoint

Reported endpoint context

Median TLUS 42.8 h (Rifamycin SV-MMX) vs. 36.8 h (ciprofloxacin); non-inferiority P=0.0035

Reported comparator endpoint context; GI-targeted arm preserved resistance profile

Phase 3 double-blind trial, 400 mg BID vs. 500 mg BID

Evidence Dimension	Clinical efficacy (Median Time to Last Unformed Stool - TLUS)
Target Compound Data	42.8 hours
Comparator Or Baseline	Ciprofloxacin (36.8 hours)
Quantified Difference	Non-inferior, with a hazard ratio for non-inferiority test (P = 0.0035).
Conditions	Phase 3 randomized, double-blind trial (ERASE study) in adults with traveler's diarrhea, comparing Rifamycin SV-MMX 400mg BID to Ciprofloxacin 500mg BID.

Why This Matters

This evidence allows selection of Rifamycin SV as a GI-targeted alternative that matches the gold-standard clinical efficacy while mitigating the risk of selecting for multi-drug resistant enterobacteria.

• [1] Steffen, R., Jiang, Z. D., Gracias Garcia, M. L., Araujo, P., Stiess, M., Nacak, T., Greinwald, R., & DuPont, H. L. (2018). Rifamycin SV-MMX® for treatment of travellers' diarrhea: equally effective as ciprofloxacin and not associated with the acquisition of multi-drug resistant bacteria. Journal of Travel Medicine, 25(1), tay116. View Source
• [2] Steffen, R., et al. (2018). Rifamycin SV-MMX® for treatment of travellers' diarrhea: equally effective as ciprofloxacin and not associated with the acquisition of multi-drug resistant bacteria. Journal of Travel Medicine, 25(1), tay116. View Source

Targeted Colonic Delivery with MMX System

Rifamycin SV can be formulated with a Multi-Matrix (MMX) system designed for targeted release in the distal small intestine and colon. This is a key differentiator from the non-absorbable analog rifaximin, which is dispersed more proximally in the GI tract [1]. A recent clinical study evaluating Rifamycin SV MMX for small intestinal bacterial overgrowth (SIBO) explicitly highlights this difference, positing that distal delivery could enhance clearance of overgrowth bacteria by maintaining the microbial milieu of the proximal small intestine [2]. A phase 3 trial confirmed that over 80% of the administered dose is recovered in feces, corroborating the targeted GI delivery [1].

Colonic delivery

Class-level inference

MMX system targets distal small intestine & colon; >80% dose recovered in feces

Supports colon-targeted delivery model research

Qualitative distinction from proximal rifaximin dispersion

Evidence Dimension	Site of gastrointestinal drug delivery
Target Compound Data	Distal small intestine and colon (targeted release via MMX technology)
Comparator Or Baseline	Rifaximin (proximal small intestine dispersion)
Quantified Difference	Qualitative difference in anatomical site of action; total fecal recovery of Rifamycin SV is >80% of the administered dose.
Conditions	Human pharmacokinetic and clinical trial data; pilot study in SIBO patients.

Why This Matters

This allows for scientifically-driven selection when the target pathology is in the distal GI tract, providing access to a therapeutic niche that other non-absorbable rifamycins may not optimally cover.

• [1] Farrell, D. J., et al. (2011). In vitro activity and single-step mutational analysis of rifamycin SV tested against enteropathogens associated with traveler's diarrhea and Clostridium difficile. Antimicrobial Agents and Chemotherapy, 55(3), 992–996. View Source
• [2] Rezaie, A., et al. (2025). A randomized open label pilot study evaluating the efficacy of two dosing regimens of rifamycin SV MMX in the treatment of small intestinal bacterial overgrowth. BMC Gastroenterology, 25, 219. View Source

Gram-Positive Niche vs. Rifampicin Spectrum

A comparative in vitro study established that the antimicrobial spectrum of Rifamycin SV is distinct from that of the systemic rifamycin, rifampicin. Rifampicin demonstrated extremely high activity against Gram-positive bacteria, but Rifamycin SV was confirmed to be less active against these organisms and was described as quite inactive against Gram-negative species [1]. While this makes Rifamycin SV unsuitable for systemic Gram-positive infections where rifampicin excels, it precisely defines its role as a narrow-spectrum, locally active agent for specific intraluminal pathogens.

Antimicrobial spectrum

Direct comparison

Less active against Gram-positive, quite inactive against Gram-negative vs. rifampicin's broad potency

Defines narrow-spectrum GI pathogen screening use

Agar-plate dilution against clinical isolates

Evidence Dimension	Comparative in vitro antibacterial activity
Target Compound Data	Less active against Gram-positive bacteria; quite inactive against Gram-negative species.
Comparator Or Baseline	Rifampicin (very high activity against Gram-positive, moderately effective against Gram-negative rods)
Quantified Difference	Qualitative difference in spectrum; Rifampicin suppresses 100 clinical Staph. aureus isolates below 0.006mcg/ml, a potency far exceeding Rifamycin SV.
Conditions	Two-fold agar-plate dilution method against a panel of Gram-positive and Gram-negative clinical isolates.

Why This Matters

The defined pro-Gram-positive spectrum supports a rationale for using Rifamycin SV in pathogen-specific, gut-targeted applications, avoiding the broad-spectrum disruption and systemic resistance pressure associated with other rifamycins.

• [1] Japan Society of Chemotherapy. (1970). In Vitro Antimicrobial Activity of Rifampicin: Comparative Evaluation with Rifamycin SV. Chemotherapy, 18(3), 334-338. View Source

Aqueous Solubility Advantage for Formulation

Rifamycin SV is commonly supplied as a sodium salt to significantly improve its aqueous solubility, a critical advantage for researchers preparing consistent antibiotic media or developing topical formulations . While rifampicin exhibits poor water solubility (approximately 0.28 mg/mL at pH 7.5), the sodium salt of Rifamycin SV is described as soluble in water, ethanol, and DMSO, supporting more reproducible experimental conditions and enabling liquid topical preparations . This chemical amenability facilitates its well-documented use in topical sprays and ointments for treating infected wounds and pyodermas, an application route unsuitable for poorly soluble rifamycins without complex formulation strategies .

Solubility property

Data to verify

Sodium salt: soluble in water, ethanol, DMSO; supports aqueous formulation

Reported solubility context for topical and in vitro preparation

Supplier-sourced characterization; verify per lot

Evidence Dimension	Aqueous solubility for formulation versatility
Target Compound Data	Soluble in water, alcohol, and DMSO (as sodium salt).
Comparator Or Baseline	Rifampicin (aqueous solubility ~0.28 mg/mL at pH 7.5)
Quantified Difference	Qualitative difference enabling simpler aqueous formulation; quantitative solubility comparison is formulation-dependent.
Conditions	Physicochemical characterization data from multiple chemical suppliers.

Why This Matters

This provides a practical advantage for procurement in research settings where ease of dissolution for in vitro assays, or development of topical formulations, is a primary selection criterion.

Rifogal (Rifamycin SV) Application Scenarios

Topical Formulation for Gram-Positive Skin Infections

Leveraging its aqueous solubility as a sodium salt and its pro-Gram-positive spectrum, Rifamycin SV is ideally suited for research into topical antibiotic formulations for treating pyodermas, infected wounds, and burns. This application avoids the need for systemic absorption and utilizes its direct antibacterial action on susceptible Gram-positive pathogens .

In Vitro Studies of C. difficile Hypervirulent Strains

For laboratories requiring a highly potent agent against C. difficile, Rifamycin SV is a compelling choice. Its MIC50 of ≤0.03 μg/ml against a hypervirulent NAP1 strain, significantly lower than vancomycin or metronidazole, makes it an excellent positive control or candidate compound for in vitro screening and resistance development studies [1].

Colon-Targeted Drug Delivery for GI Infections

The integration of Rifamycin SV with MMX technology validates its use as a model compound for developing or evaluating novel colon-targeted delivery platforms. Its near-zero oral bioavailability (<0.01% renal excretion) and >80% fecal recovery confirm successful GI targeting without systemic spillover, providing a clear PK benchmark for formulators [2].

Clinical Trials for Traveler's Diarrhea with Stewardship

The ERASE phase 3 trial serves as a direct precedent for using Rifamycin SV MMX in studies where clinical efficacy comparable to ciprofloxacin is required, but with a mandated lower risk of inducing multi-drug resistant enterobacteria. This provides a clear scientific basis for selecting it as an intervention arm in antimicrobial stewardship-focused clinical trials [3].

Application

Selection Property

Validation Focus

Topical antimicrobial formulation research

Aqueous solubility and solution stability as sodium salt

Gram-positive pathogen formulation screening

C. difficile screening and resistance studies

In vitro potency against C. difficile strains

MIC endpoint and resistance emergence review

Colon-targeted drug delivery model development

MMX-enabled distal gut targeting

GI-site release validation

Traveler's diarrhea trial comparator studies

GI-selective non-absorbable profile

Antimicrobial stewardship endpoint monitoring

• [1] Farrell, D. J., et al. (2011). In vitro activity and single-step mutational analysis of rifamycin SV tested against enteropathogens associated with traveler's diarrhea and Clostridium difficile. Antimicrobial Agents and Chemotherapy, 55(3), 992–996. View Source
• [2] Di Stefano, A. F. D., et al. (2011). Systemic absorption of rifamycin SV MMX administered as modified-release tablets in healthy volunteers. Antimicrobial Agents and Chemotherapy, 55(3), 1213–1222. View Source
• [3] Steffen, R., et al. (2018). Rifamycin SV-MMX® for treatment of travellers' diarrhea: equally effective as ciprofloxacin and not associated with the acquisition of multi-drug resistant bacteria. Journal of Travel Medicine, 25(1), tay116. View Source